3-(Benzylsulfonyl)-1-(4-phenylpiperazin-1-yl)propan-1-one

• IUPAC Name: 3-benzylsulfonyl-1-(4-phenylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C20H24N2O3S/c23-20(11-16-26(24,25)17-18-7-3-1-4-8-18)22-14-12-21(13-15-22)19-9-5-2-6-10-19/h1-10H,11-17H2
• InChI Key: RAIHDDHRKNCEOD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CCS(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

3-(Benzylsulfonyl)-1-(4-phenylpiperazin-1-yl)propan-1-one, also known as BPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. BPP belongs to the class of sulfonyl-containing compounds, which have been shown to exhibit a wide range of biological activities.

Scientific Research Applications

Synthesis and Biological Evaluation

• Novel benzo[b]thiophen-2-yl-3-(4-arylpiperazin-1-yl)-propan-1-one derivatives were synthesized and evaluated for their affinity towards 5-HT1A receptors, highlighting the importance of arylpiperazine moiety and benzo[b]thiophene ring substitutions on binding affinity. The most promising analog demonstrated significant affinity toward 5-HT1A sites, suggesting potential applications in the development of therapeutic agents (Pessoa‐Mahana et al., 2012).

Antimicrobial Activity

• A series of novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-ones were synthesized and showed significant antibacterial and antifungal activity, highlighting their potential as antimicrobial agents. The molecular docking studies with oxidoreductase proteins supported the experimental inhibitory potency of these derivatives (Mandala et al., 2013).

Antitubercular Agents

• Sulfonyl derivatives, including 3-(substituted benzylsulfonyl)-5-(4-isopropylthiazol-2-yl)-4-phenyl-4H-1,2,4-triazoles, exhibited moderate to significant antibacterial and antifungal activities, with certain compounds identified as excellent antitubercular molecules when compared with first-line drugs. This research underscores the potential of sulfonyl derivatives in antitubercular therapy (Kumar et al., 2013).

Antiarrhythmic Agents

• Arylpiperazines with potential as class II/III antiarrhythmic agents were synthesized, demonstrating significant prolongation of action potential duration in canine cardiac Purkinje fibers (class III activity) and beta-receptor affinity in competitive binding assays. These findings suggest the possibility of integrating both class II and III antiarrhythmic properties into a single molecule for enhanced therapeutic efficacy (Phillips et al., 1992).

Antimicrobial and Antitumor Agents

• Pyrazolo[1,5-a]pyrimidine ring systems containing phenylsulfonyl moiety were synthesized, and their antimicrobial activities revealed that several derivatives exceeded the activity of reference drugs, indicating their potential as antimicrobial and antitumor agents (Alsaedi et al., 2019).